1-Nitroso(2,2,6,6-~2~H_4_)piperidine

• IUPAC Name: 2,2,6,6-tetradeuterio-1-nitrosopiperidine
• InChI: InChI=1S/C5H10N2O/c8-6-7-4-2-1-3-5-7/h1-5H2/i4D2,5D2
• InChI Key: UWSDONTXWQOZFN-CQOLUAMGSA-N
• Canonical SMILES: C1CCN(CC1)N=O
• Isomeric SMILES: [2H]C1(CCCC(N1N=O)([2H])[2H])[2H]
• Molecular Formula: C5H10N2O
• DSSTOX Substance ID: DTXSID20858207
• Molecular Weight: 118.17 g/mol
• CAS RN: 99389-11-4

Description

1-Nitroso(2,2,6,6-~2~H_4_)piperidine, also known as NOD-2, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a nitric oxide donor that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-Nitroso(2,2,6,6-~2~H_4_)piperidine involves the release of nitric oxide. Nitric oxide is a free radical that is highly reactive and can interact with a variety of molecules in the body. It has been shown to play a critical role in a variety of physiological processes. The release of nitric oxide by 1-Nitroso(2,2,6,6-~2~H_4_)piperidine can activate various signaling pathways, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
1-Nitroso(2,2,6,6-~2~H_4_)piperidine has been shown to have a variety of biochemical and physiological effects. It has been shown to induce vasodilation, increase blood flow, and reduce inflammation. It has also been shown to have neuroprotective effects, protect against oxidative stress, and reduce the risk of cardiovascular disease. Additionally, it has been shown to have anticancer and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Nitroso(2,2,6,6-~2~H_4_)piperidine in lab experiments is its ability to release nitric oxide in a controlled manner. This allows researchers to study the effects of nitric oxide on various biological processes. Additionally, it is a stable compound that can be easily synthesized and purified. However, one of the limitations of using 1-Nitroso(2,2,6,6-~2~H_4_)piperidine is its potential toxicity. It is important to use appropriate safety precautions when handling this compound.

Future Directions

There are several future directions for research on 1-Nitroso(2,2,6,6-~2~H_4_)piperidine. One area of research is the development of new nitric oxide donors that can be used in a variety of applications. Additionally, there is a need for further research on the mechanism of action of 1-Nitroso(2,2,6,6-~2~H_4_)piperidine and its effects on various physiological processes. Finally, there is a need for further research on the potential therapeutic applications of 1-Nitroso(2,2,6,6-~2~H_4_)piperidine in various disease states.

Synthesis Methods

The synthesis of 1-Nitroso(2,2,6,6-~2~H_4_)piperidine involves the reaction of piperidine with nitrous acid. This reaction results in the formation of the desired compound, which can be purified by various methods such as column chromatography or recrystallization. The purity of the compound can be determined by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy or high-performance liquid chromatography (HPLC).

Scientific Research Applications

1-Nitroso(2,2,6,6-~2~H_4_)piperidine has been extensively studied for its potential use in scientific research. It has been shown to have a variety of applications in the fields of biology, chemistry, and medicine. One of its most significant applications is in the study of nitric oxide signaling pathways. Nitric oxide is a key signaling molecule that plays a critical role in a variety of physiological processes such as vasodilation, neurotransmission, and immune response. 1-Nitroso(2,2,6,6-~2~H_4_)piperidine has been shown to be a potent nitric oxide donor, making it a valuable tool for studying nitric oxide signaling pathways.